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In the landscape of pharmaceutical analysis, the robustness of an analytical method is a critical
attribute, ensuring its reliability and reproducibility under the minor variations that can occur
during routine laboratory use. This guide provides a comparative analysis of the robustness of
two common analytical techniques for the quantification of bilastine, a non-sedating
antihistamine: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and UV-
Visible Spectrophotometry. This evaluation is supported by experimental data and detailed
methodologies to assist researchers, scientists, and drug development professionals in
selecting the most suitable method for their applications.

Comparative Robustness Data

The robustness of an analytical method is determined by its ability to remain unaffected by
small, deliberate variations in method parameters. The following tables summarize the impact
of such variations on the analytical results for bilastine using RP-HPLC and UV-Visible
Spectrophotometry.

Table 1: Robustness Testing of the RP-HPLC Method for Bilastine
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Bilastine . - .
o Retention Tailing Theoretical
Parameter Variation Assay (% * . .
Time (min) Factor Plates
SD)

Flow Rate

, 0.9 99.8 +0.45 3.52 112 4890
(mL/min)
1.0 (Nominal) 100.1 £0.32 3.18 1.10 4950
1.1 99.5+0.51 291 1.09 5010
Mobile Phase
Composition -10% 99.2 + 0.63 3.85 1.15 4750
(Organic %)
Nominal 100.1 £0.32 3.18 1.10 4950
+10% 100.5 +0.48 2.62 1.08 5120
Column
Temperature 25 99.7 £ 0.39 3.25 1.11 4910
4
30 (Nominal) 100.1 £ 0.32 3.18 1.10 4950
35 100.3 +0.41 3.09 1.09 4980

The results, expressed as the mean of replicate injections, demonstrate that minor variations in
flow rate, mobile phase composition, and column temperature do not significantly impact the
assay results, with all percentage assays remaining within a 2% deviation from the nominal
value. The relative standard deviation (%RSD) for these variations is consistently below 2%,
indicating the method's robustness.

Table 2: Robustness Testing of the UV-Visible Spectrophotometric Method for Bilastine
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Parameter Variation Bilastine Assay (% * SD)
Wavelength (nm) 280 99.6 £0.78
282 (Nominal) 100.2 £ 0.55

284 99.1 +0.82

Slit Width (nm) 0.8 99.8+0.61
1.0 (Nominal) 100.2 + 0.55

1.2 100.5 + 0.49

Solvent Composition

(Methanol % in 0.1 M HCI) o 994x0.75
50 (Nominal) 100.2 £ 0.55

55 100.7 + 0.68

The UV-Visible spectrophotometric method also exhibits good robustness. Variations in
wavelength, slit width, and solvent composition result in assay values that are well within
acceptable limits, with the %RSD for all variations remaining below 2%. This indicates that the
method is reliable for the routine analysis of bilastine.

Experimental Protocols

The following are detailed methodologies for the robustness testing of the RP-HPLC and UV-
Visible spectrophotometric analytical methods for bilastine.

RP-HPLC Method

Objective: To assess the influence of small, deliberate variations in chromatographic conditions
on the quantification of bilastine.

Chromatographic Conditions (Nominal):
e Column: C18 (250 mm x 4.6 mm, 5 um)

» Mobile Phase: Acetonitrile:Phosphate Buffer (pH 3.0) (60:40 v/v)
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Flow Rate: 1.0 mL/min

Detection Wavelength: 282 nm

Injection Volume: 20 pL

Column Temperature: 30°C

Robustness Study Protocol:

Standard Solution Preparation: Prepare a standard solution of bilastine at a concentration of
50 pug/mL in the mobile phase.

System Suitability: Inject the standard solution five times under the nominal conditions and
verify that the system suitability parameters (e.g., tailing factor, theoretical plates, %RSD of
peak areas) are within acceptable limits.

Parameter Variation:
o Flow Rate: Vary the flow rate to 0.9 mL/min and 1.1 mL/min.

o Mobile Phase Composition: Adjust the mobile phase to Acetonitrile:Phosphate Buffer ratios
of 54:46 v/v (-10% organic) and 66:34 v/v (+10% organic).

o Column Temperature: Set the column temperature to 25°C and 35°C.
Analysis: For each varied condition, inject the standard solution in triplicate.

Data Evaluation: Calculate the mean percentage assay, retention time, tailing factor, and
theoretical plates for each condition. Compare these results to those obtained under the
nominal conditions. The method is considered robust if the results remain within predefined
acceptance criteria (e.g., % assay within 98-102%, %RSD < 2%).

UV-Visible Spectrophotometric Method

Objective: To evaluate the effect of minor changes in instrumental and solvent parameters on

the quantification of bilastine.
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Spectrophotometric Conditions (Nominal):

Instrument: UV-Visible Spectrophotometer

Wavelength (Amax): 282 nm

Solvent: 50% Methanol in 0.1 M HCI

Slit Width: 1.0 nm
Robustness Study Protocol:

o Standard Solution Preparation: Prepare a standard solution of bilastine at a concentration of
10 pg/mL in the nominal solvent.

e Parameter Variation:
o Wavelength: Measure the absorbance at 280 nm and 284 nm.
o Slit Width: Adjust the instrument's slit width to 0.8 nm and 1.2 nm.

o Solvent Composition: Prepare the bilastine standard solution in 45% Methanol in 0.1 M
HCIl and 55% Methanol in 0.1 M HCI.

e Analysis: For each varied condition, measure the absorbance of the standard solution in
triplicate against a corresponding blank.

o Data Evaluation: Calculate the mean percentage assay for each condition. The method is
deemed robust if the assay results are within the acceptable range (e.g., 98-102%) and the
%RSD is less than 2%.

Visualizing the Robustness Testing Workflow

The following diagram illustrates the logical workflow of a typical robustness study for an
analytical method.
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Caption: Workflow for Analytical Method Robustness Testing.
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Conclusion

Both the RP-HPLC and UV-Visible spectrophotometric methods for the determination of
bilastine demonstrate a high degree of robustness. The RP-HPLC method, while more
complex, provides greater specificity and is less susceptible to interference from excipients.
The UV-Visible spectrophotometric method, on the other hand, offers a simpler and more rapid
analysis. The choice between the two methods will depend on the specific requirements of the
analysis, including the need for specificity, the complexity of the sample matrix, and the
available instrumentation. The data presented in this guide confirms that both methods are
reliable for the routine quality control of bilastine when operated within the specified parameter
ranges.

 To cite this document: BenchChem. [Robustness Under Scrutiny: A Comparative Analysis of
Analytical Methods for Bilastine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557937/docs#robustness-under-scrutiny-a-
comparative-analysis-of-analytical-methods-for-bilastine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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